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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082 Get Quote

Essential Safety and Handling Guide for Ethyl
Cyclopentylideneacetate
This guide provides crucial safety, handling, and disposal information for Ethyl
cyclopentylideneacetate, tailored for researchers, scientists, and drug development

professionals. Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific

compound, the following guidance is based on its known GHS hazard classifications and

established safety protocols for similar chemical substances.

Chemical Hazard and Safety Data
Based on available data, Ethyl cyclopentylideneacetate is classified as an irritant.[1] All

quantitative data and hazard classifications are summarized below.
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Property Value Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

PubChem[1]

Signal Word Warning PubChem[1]

Molecular Formula C₉H₁₄O₂ PubChem[1]

Molecular Weight 154.21 g/mol PubChem[1]

Boiling Point 214.1°C at 760 mmHg Chemsrc[2]

Flash Point 100.5°C Chemsrc[2]

Precautionary Codes

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P319,

P321, P332+P317,

P337+P317, P362+P364,

P403+P233, P405, P501

PubChem[1]

Operational Plan: Safe Handling and Storage
A systematic approach is essential when working with Ethyl cyclopentylideneacetate to

minimize exposure and ensure laboratory safety.

Engineering Controls
Ventilation: All work with Ethyl cyclopentylideneacetate must be conducted in a properly

functioning chemical fume hood to control vapor inhalation, which may cause respiratory

irritation.[1]

Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the immediate work area.[3]

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes and eye irritation.[4][5]

Skin Protection:

Gloves: Wear chemically resistant gloves. While specific compatibility data for Ethyl
cyclopentylideneacetate is unavailable, butyl rubber or neoprene gloves are generally

recommended for handling esters.[3][6] Nitrile gloves may offer limited protection and

should be changed immediately upon contact.[7]

Lab Coat: A fully buttoned lab coat is mandatory to prevent skin contact.[3]

Respiratory Protection: Under normal use within a fume hood, respiratory protection is not

typically required. If vapors cannot be controlled at the source, a NIOSH-approved respirator

with organic vapor cartridges may be necessary.[8]

Handling Procedures
Avoid direct contact with skin, eyes, and clothing.[6]

Do not inhale vapors or mists.[4]

Use non-sparking tools and equipment, especially if heating the substance.[9][10]

Wash hands thoroughly with soap and water after handling.[8]

Storage
Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, acids, and bases.[7]

Keep containers tightly closed and properly labeled.[9][11]

Store containers below eye level and in a designated, secure area.[7]

Emergency and Disposal Plan
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek

immediate medical attention.[12]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water.[12] If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[9] Remove contact lenses if present and

easy to do.[9] Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, give them two

glasses of water to drink.[8] Seek immediate

medical attention.

Spill Response Workflow
In the event of a spill, follow the established procedure to ensure safety and minimize

environmental contamination. The workflow below outlines the necessary steps.
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Workflow for Ethyl Cyclopentylideneacetate Spill

Initial Response

Cleanup Procedure

Final Steps

1. Alert Personnel & Evacuate

2. Assess the Spill

If safe

3. Don Appropriate PPE

Small & manageable spill

Call Emergency Response

Large or unknown spill

4. Contain the Spill
(Use absorbent dikes)

5. Absorb the Material
(Work from outside in)

6. Collect & Containerize Waste

7. Decontaminate Area
(Soap and water)

8. Dispose of Waste
(Follow hazardous waste protocols)

9. Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan
Waste Collection: Collect waste Ethyl cyclopentylideneacetate and any contaminated

materials (e.g., absorbent pads, gloves) in a dedicated, compatible, and clearly labeled

hazardous waste container.[7]

Regulatory Compliance: All waste must be disposed of as hazardous waste. Do not dispose

of this chemical down the drain or in the regular trash.[7]

Disposal Procedure: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
cyclopentylideneacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162082#personal-protective-equipment-for-handling-
ethyl-cyclopentylideneacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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